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Compound of Interest

Compound Name: eprin

Cat. No.: B1166517

It appears that "eprin” can refer to several different substances. To provide you with the most
accurate and relevant safety information, please clarify which "eprin" you are working with.
Below is information on the different possibilities based on our findings.

Eprinomectin

Eprinomectin is an antiparasitic agent used in veterinary medicine.[1][2]

Essential Safety and Logistical Information

Hazard ldentification and Personal Protective Equipment (PPE)

Eprinomectin is considered hazardous and can be toxic if ingested, inhaled, or comes into
contact with skin.[2][3] It is also very toxic to aquatic life with long-lasting effects.[2][3]

» Pictograms:
o Toxic
o Health Hazard
o Environmental Hazard

e Hazard Statements:
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o H301: Toxic if swallowed.[3]

o H312: Harmful in contact with skin.[3]

o H332: Harmful if inhaled.[3]

o H361: Suspected of damaging fertility or the unborn child.[3]

o H410: Very toxic to aquatic life with long lasting effects.[3]

o Personal Protective Equipment (PPE):
o Gloves: Wear protective gloves.[3]
o Clothing: Wear protective clothing.[3]
o Eye/Face Protection: Wear eye and face protection.[3]
o Respiratory Protection: If ventilation is inadequate, use a respirator.
Handling and Storage
e Obtain special instructions before use.[3]
» Do not handle until all safety precautions have been read and understood.
» Avoid breathing dust/fume/gas/mist/vapors/spray.[3]
e Wash hands thoroughly after handling.[3]
e Do not eat, drink, or smoke when using this product.[3]
o Store in a well-ventilated place. Keep container tightly closed.
o Store locked up.[3]

Disposal Plan
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Dispose of contents/container to an approved waste disposal plant in accordance with local
regulations.[3] Avoid release to the environment.[3]

Suantitative

Property Value Reference
Acute Oral Toxicity Category 3 [3]
Acceptable Daily Intake (ADI) 0-0.01 mg/kg body weight [1]

Experimental Workflow for Handling Eprinomectin
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Caption: General workflow for safely handling Eprinomectin in a laboratory setting.
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Epinephrine (Adrenaline)

Epinephrine is a hormone and neurotransmitter used as a medication for conditions like
anaphylaxis, cardiac arrest, and superficial bleeding.[4][5] It is often dispensed in an auto-
injector, such as an EpiPen.

Essential Safety and Logistical Information

Hazard Identification and Personal Protective Equipment (PPE)

While essential in medical emergencies, exposure to epinephrine in a laboratory setting can
have adverse effects.

o Potential Health Effects: Restlessness, anxiety, headache, tremor, weakness, dizziness,
palpitations, and a marked increase in blood pressure.[5][6]

o Personal Protective Equipment (PPE):
o Gloves: Recommended to prevent skin contact.
o Eye Protection: Safety glasses are recommended.
Handling and Storage
» Store at room temperature, away from light and heat.
e Solutions can oxidize in the presence of oxygen.[6]
o Incompatible with oxidizers, alkalis, and certain metals like copper, iron, silver, and zinc.[6]
Disposal Plan
The primary concern with epinephrine disposal is often related to the auto-injector (sharps).

e Used or Expired EpiPens: These are considered "sharps" and must be disposed of properly
to prevent needlestick injuries.[7][8]

» Disposal Steps:
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o Place the used or expired auto-injector in an FDA-cleared sharps disposal container
immediately.[9][10]

o If a sharps container is not available, use a heavy-duty plastic household container (e.g., a
laundry detergent bottle) with a tight-fitting, puncture-resistant lid.[8][9]

o Label the container "Sharps" or "Biohazard Waste."[9]

o Dispose of the container at a designated sharps disposal site, such as a hospital,
pharmacy, or a hazardous waste collection site.[7][8] State and local regulations may vary.

[8]

: _

Property Value Reference

Melting Point 211-212 °C [41[6]

Molecular Formula CoH13NO3 [4]
Ephrins

Ephrins are a family of proteins that serve as ligands for Eph receptors.[11] They are involved
in various biological processes, including neuronal development and angiogenesis.[11]

Essential Safety and Logistical Information

As proteins, ephrins do not have the same chemical handling hazards as small molecules.
However, standard laboratory practices for handling biological materials should be followed.

» Personal Protective Equipment (PPE):
o Gloves: Wear gloves to prevent contamination.
o Lab Coat: A standard lab coat is recommended.
o Eye Protection: Safety glasses should be worn.

Handling and Storage
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o Store as recommended by the supplier, typically frozen at -20°C or -80°C.

e Avoid repeated freeze-thaw cycles.

Disposal Plan

Dispose of in accordance with institutional guidelines for biological waste.
Signaling Pathway Example: Ephrin-Eph Receptor

Interaction

Due to the complexity and diversity of ephrin signaling, a detailed pathway requires specifying
the exact ephrin and Eph receptor. However, a general schematic is provided below.
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Caption: Bidirectional signaling initiated by Ephrin-Eph receptor binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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